Cas no 28373-51-5 (5-chloro-2-phenoxypyridine)

• Product Name: 5-chloro-2-phenoxypyridine
• CAS No: 28373-51-5
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 2839193
• PubChem ID: 17877963
• Update Time: 2025-10-31

5-chloro-2-phenoxypyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID30591436
• Pyridine, 5-chloro-2-phenoxy-
• 5-Chloro-2-phenoxypyridine
• DTXCID70542200
• AKOS015576416
• 28373-51-5
• 5-chloro-2-phenoxypyridine

• Inchi： 1S/C11H8ClNO/c12-9-6-7-11(13-8-9)14-10-4-2-1-3-5-10/h1-8H
• InChI Key： OCHQCFFNIYIWEL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.0294416g/mol
• Monoisotopic Mass: 205.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-chloro-2-phenoxypyridine

Research Brief on 5-Chloro-2-phenoxypyridine (CAS: 28373-51-5): Recent Advances and Applications in Chemical Biology and Medicine

5-Chloro-2-phenoxypyridine (CAS: 28373-51-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a pyridine ring substituted with a chloro group at the 5-position and a phenoxy group at the 2-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

One of the most notable advancements in the application of 5-chloro-2-phenoxypyridine is its role in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers synthesized a series of analogs and evaluated their efficacy in vitro and in vivo, revealing that specific substitutions on the phenoxy ring significantly enhanced selectivity and potency. These findings underscore the potential of 5-chloro-2-phenoxypyridine as a scaffold for developing next-generation anticancer agents.

In addition to its applications in oncology, 5-chloro-2-phenoxypyridine has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound displayed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study highlighted the importance of the chloro substituent in enhancing membrane permeability and disrupting bacterial cell wall synthesis. These results suggest that 5-chloro-2-phenoxypyridine derivatives could serve as promising leads for addressing the growing challenge of antibiotic resistance.

Beyond its biological activities, 5-chloro-2-phenoxypyridine has also been utilized in materials science. A 2022 publication in ACS Applied Materials & Interfaces described its incorporation into organic semiconductors for use in optoelectronic devices. The electron-withdrawing nature of the chloro and phenoxy groups was found to improve charge transport properties, making it a valuable component in the development of high-performance organic light-emitting diodes (OLEDs) and photovoltaic cells. This interdisciplinary application highlights the compound's versatility beyond traditional pharmaceutical uses.

Despite these promising developments, challenges remain in the optimization of 5-chloro-2-phenoxypyridine-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is focused on leveraging computational chemistry and high-throughput screening to identify optimal derivatives with improved therapeutic profiles. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-chloro-2-phenoxypyridine (CAS: 28373-51-5) represents a multifaceted compound with significant potential in chemical biology and medicine. Its applications span from drug discovery to materials science, driven by its unique structural features and functional versatility. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.